molecular formula C29H30N4O4 B2502969 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol CAS No. 1010869-82-5

5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol

Cat. No. B2502969
CAS RN: 1010869-82-5
M. Wt: 498.583
InChI Key: FNRRKIJROWUMTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol is a useful research compound. Its molecular formula is C29H30N4O4 and its molecular weight is 498.583. The purity is usually 95%.
BenchChem offers high-quality 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

One significant application of the compound is in the field of antimicrobial research. For instance, certain derivatives have shown substantial antibacterial activity against Gram-positive and Gram-negative bacteria (Shaikh et al., 2014). Additionally, specific compounds with benzo[d][1,3]dioxol-5-ylmethyl and piperazine components have demonstrated potent antibacterial efficacies, particularly against strains like E. coli, S. aureus, and S. mutans (Mekky & Sanad, 2020).

Antiprotozoal and Anticancer Properties

Certain derivatives have shown potential as antiprotozoal agents, particularly in anti-malarial research (Cunico et al., 2009). In the field of oncology, synthesized derivatives of this compound have been evaluated for their anticancer activities, particularly against bone cancer cell lines (Lv et al., 2019).

Anti-Inflammatory and Antioxidant Activities

Compounds derived from this chemical structure have been studied for their anti-inflammatory and antioxidant properties. For example, spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines, related to this compound, exhibited significant anti-inflammatory and antioxidant activities (Mandzyuk et al., 2020).

Antiviral Potential

Virtual screening and molecular docking studies have identified derivatives of this compound as potential antiviral agents, particularly targeting specific proteins like the urokinase receptor, which is relevant in breast tumor metastasis (Wang et al., 2011).

Synthesis and Structural Analysis

Extensive research has been done on the synthesis and structural analysis of this compound and its derivatives, contributing to the understanding of their pharmacological properties and potential applications in various fields of medicine and biology. This includes studies on the crystal structures and the molecular docking of these compounds (Kumara et al., 2017).

properties

IUPAC Name

5-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]ethoxy]-2-(4-phenyl-1H-pyrazol-5-yl)phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H30N4O4/c34-26-17-23(7-8-24(26)29-25(18-30-31-29)22-4-2-1-3-5-22)35-15-14-32-10-12-33(13-11-32)19-21-6-9-27-28(16-21)37-20-36-27/h1-9,16-18,34H,10-15,19-20H2,(H,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNRRKIJROWUMTC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CCOC2=CC(=C(C=C2)C3=C(C=NN3)C4=CC=CC=C4)O)CC5=CC6=C(C=C5)OCO6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H30N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

498.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-(2-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)ethoxy)-2-(4-phenyl-1H-pyrazol-3-yl)phenol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.